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Compound of Interest

Compound Name: ethyl 6-bromo-2-naphthoate

CAS No.: 86471-14-9

Cat. No.: B1349220

Get Quote

Executive Summary & Chemical Profile[1][2]
Ethyl 6-bromo-2-naphthoate (CAS: 86471-14-9) is a critical lipophilic intermediate in the

synthesis of third-generation retinoids, most notably Adapalene. Its solubility profile is the

governing factor in process yield, determining the efficiency of esterification workups and the

purity of subsequent Suzuki-Miyaura coupling reactions.

This guide provides a technical analysis of its solubility landscape, thermodynamic modeling

approaches, and purification protocols. It is designed for process chemists optimizing the

isolation of this compound from crude reaction mixtures.
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Parameter Specification

IUPAC Name Ethyl 6-bromonaphthalene-2-carboxylate

CAS Number 86471-14-9

Molecular Formula C₁₃H₁₁BrO₂

Molecular Weight 279.13 g/mol

Physical State White to off-white crystalline solid

Predicted LogS -5.88 (Moderately Lipophilic)

Melting Point
~100–105 °C (Est.[1] based on Methyl analog

123–126 °C)

Solubility Landscape
The solubility of ethyl 6-bromo-2-naphthoate follows a typical trend for lipophilic aromatic

esters: high solubility in halogenated and polar aprotic solvents, moderate-to-high temperature

dependence in lower alcohols, and practical insolubility in water.

Qualitative Solubility Data
The following data categorizes solvents based on their utility in process engineering (Extraction

vs. Crystallization).
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Solvent Class Specific Solvents Solubility Behavior
Process
Application

Halogenated
Dichloromethane

(DCM), Chloroform
High (>100 mg/mL)

Reaction medium;

Extraction from

aqueous quench.

Esters Ethyl Acetate (EtOAc) High

Primary extraction

solvent; Washing

solvent.

Polar Aprotic DMSO, DMF, DMAc Moderate

Coupling reaction

solvent;

Recrystallization

(requires water anti-

solvent).

Alcohols Methanol, Ethanol
Temperature

Dependent

Ideal for

Recrystallization. Low

solubility at 0°C, high

at reflux.

Aromatics Toluene, Xylene High (Hot)

High-temperature

recrystallization;

Azeotropic water

removal.

Aqueous Water, Brine
Insoluble (<0.001

mg/mL)

Anti-solvent; Washing

aqueous impurities.

Critical Insight: While the methyl ester analog is frequently recrystallized from Xylene, the ethyl

ester—being slightly more lipophilic and having a lower melting point—often performs better in

Ethanol or Ethyl Acetate/Hexane mixtures for final polishing.
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Thermodynamic Modeling of Dissolution
For precise crystallizer design, empirical solubility data (

) should be correlated using thermodynamic models. The Modified Apelblat Equation is the
industry standard for correlating the mole fraction solubility of naphthalene derivatives.

The Modified Apelblat Model
To predict solubility at unsampled temperatures, fit your experimental data to:

Where:

: Mole fraction solubility of ethyl 6-bromo-2-naphthoate.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression.

Thermodynamic Parameters
Using the Van't Hoff analysis, the dissolution enthalpy (

) and entropy (

) are derived:

Endothermic Dissolution:

(Solubility increases with temperature).

Driving Force: The dissolution is typically entropy-driven (

) due to the disruption of the crystal lattice.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to generate the

data required for the Apelblat model.
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Preparation: Add excess ethyl 6-bromo-2-naphthoate to 10 mL of the target solvent (e.g.,

Ethanol) in a jacketed glass vessel.

Equilibration: Stir at fixed temperature (e.g., 298.15 K) for 24 hours.

Sampling: Stop stirring and allow settling for 2 hours. Withdraw 2 mL of supernatant using a

syringe filter (0.45 µm, PTFE).

Measurement: Transfer supernatant to a pre-weighed dish. Evaporate solvent under vacuum

at 40°C until constant weight is achieved.

Calculation:

Protocol B: Purification via Recrystallization
A self-validating purification workflow for removing unreacted 6-bromo-2-naphthoic acid.

Dissolution: Charge crude ethyl 6-bromo-2-naphthoate into Ethanol (5 mL per gram of

solid). Heat to reflux (78°C) until fully dissolved.

Hot Filtration: If particulates remain, filter the hot solution through a pre-heated Büchner

funnel to remove inorganic salts.

Cooling: Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Do not

crash cool, as this traps impurities.

Crystallization: Further cool to 0–5°C using an ice bath for 1 hour to maximize yield.

Isolation: Filter the white crystalline solid. Wash the cake with cold Ethanol (0°C).

Validation: Check purity via HPLC. The melting point should sharpen to a <2°C range.

Process Workflow Visualization
The following diagram illustrates the role of solubility in the synthesis and isolation of ethyl 6-
bromo-2-naphthoate within the Adapalene pathway.
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Figure 1: Isolation workflow leveraging the differential solubility of the ethyl ester in Ethyl

Acetate (extraction) and Ethanol (crystallization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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